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Compound of Interest

Compound Name: 4'-Piperidinoacetophenone

Cat. No.: B085414 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical compounds are paramount. This guide provides immediate and essential

safety and logistical information for 4'-Piperidinoacetophenone, including detailed operational

and disposal plans to ensure laboratory safety and regulatory compliance.

Hazard and Safety Data
4'-Piperidinoacetophenone is a chemical compound that requires careful handling due to its

potential health hazards. It is classified as an irritant, affecting the skin, eyes, and respiratory

system.[1][2] Adherence to proper safety protocols is crucial to minimize risk of exposure.
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Property Data Source

Molecular Formula C₁₃H₁₇NO [1]

Molecular Weight 203.28 g/mol [1]

Appearance
Off-white to light yellow

solid/yellow flakes
[3]

Melting Point 85-87 °C [3]

Signal Word Warning [1]

Hazard Statements

Causes skin irritation (H315),

Causes serious eye irritation

(H319), May cause respiratory

irritation (H335)

[1][2]

Precautionary Statements

P261, P264, P271, P280,

P302+P352,

P305+P351+P338

[1]

Storage Temperature 2-8°C [3]

Personal Protective Equipment (PPE)
When handling 4'-Piperidinoacetophenone, the use of appropriate personal protective

equipment is mandatory to prevent exposure.
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Protection Type Specific Equipment Details and Rationale

Respiratory Protection
NIOSH-approved N95 dust

mask or higher

To prevent inhalation of the

powdered compound, which

can cause respiratory irritation.

[1]

Eye and Face Protection
Safety glasses with side

shields or chemical goggles

Essential for preventing eye

contact, as the compound is a

serious eye irritant.[1][4]

Contact lenses should not be

worn.[4]

Hand Protection
Chemical-resistant gloves

(e.g., nitrile, neoprene)

To avoid skin contact and

irritation.[1][4] Contaminated

gloves should be replaced

immediately.

Skin and Body Protection
Laboratory coat, long-sleeved

clothing, and closed-toe shoes

To minimize the risk of

accidental skin exposure.

Operational Procedures
Handling and Storage

Ventilation: Always handle 4'-Piperidinoacetophenone in a well-ventilated area, such as a

chemical fume hood, to minimize inhalation exposure.[4][5]

Hygiene: Wash hands thoroughly after handling the compound.[5] Do not eat, drink, or

smoke in the laboratory.

Storage: Store the compound in a tightly closed container in a cool, dry, and well-ventilated

area, away from incompatible materials like strong acids and oxidizing agents.[5][6]

Recommended storage is at 2-8°C.[3]

First-Aid Measures
In case of accidental exposure, immediate action is critical.
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Exposure Route First-Aid Protocol

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. Seek medical attention

if symptoms persist.[5][6]

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes while

removing contaminated clothing.[5][7] Seek

medical attention if irritation develops or

persists.[8]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[5][6] Remove contact

lenses if present and easy to do.[5] Seek

immediate medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water.[6] Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[6]

Spill and Disposal Plan
Chemical Spill Cleanup Protocol
A minor chemical spill in a laboratory setting can be managed by trained personnel by following

these steps. For major spills, evacuate the area and contact emergency services.

Notification: Alert others in the immediate vicinity of the spill.[9][10]

Isolation: Isolate the contaminated area to prevent the spread of the chemical.[9]

PPE: Don the appropriate personal protective equipment as detailed above before initiating

cleanup.[10][11]

Containment: For powdered chemicals, carefully sweep to avoid generating dust or wet the

powder with a suitable solvent before wiping.[9][11] Use an absorbent material to contain the
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spill.[10]

Collection: Carefully collect the spilled material and absorbent into a labeled, sealed

container for hazardous waste.[9][10]

Decontamination: Clean the spill area with a mild detergent and water.[9] Collect the rinse

water for disposal as hazardous waste if the chemical is highly toxic.[10]

Waste Disposal: Dispose of the sealed container and any contaminated PPE as hazardous

waste.[9]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://ehs.cornell.edu/research-safety/chemical-safety/laboratory-safety-manual/chapter-5-emergency-preparation/54-1
https://oehs.tulane.edu/sites/default/files/FLOW%20CHART%20Spill%20Response%20and%20Clean-Up%206.23.2023.pdf
https://ehs.cornell.edu/research-safety/chemical-safety/laboratory-safety-manual/chapter-5-emergency-preparation/54-1
https://oehs.tulane.edu/sites/default/files/FLOW%20CHART%20Spill%20Response%20and%20Clean-Up%206.23.2023.pdf
https://ehs.cornell.edu/research-safety/chemical-safety/laboratory-safety-manual/chapter-5-emergency-preparation/54-1
https://oehs.tulane.edu/sites/default/files/FLOW%20CHART%20Spill%20Response%20and%20Clean-Up%206.23.2023.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085414?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Initial Response

Cleanup Procedure

Final Steps

Chemical Spill Occurs

Notify Personnel in Area

Isolate Spill Area

Don Appropriate PPE

Contain the Spill
(Sweep carefully or wet powder)

Collect Material into
Hazardous Waste Container

Decontaminate Spill Surface

Dispose of Waste Container
and Contaminated PPE

Restock Spill Kit Supplies

Click to download full resolution via product page

Workflow for handling a minor chemical spill.
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Disposal Plan
4'-Piperidinoacetophenone and any materials contaminated with it must be disposed of as

hazardous waste.[12]

Waste Segregation: Do not mix this chemical waste with other waste streams.[13] Keep solid

and liquid waste separate.[13]

Containerization: Use a compatible, properly labeled hazardous waste container.[12][13] The

container should be kept sealed when not in use and stored in a designated, secure area.

[13]

Disposal Method: The recommended method for disposal is high-temperature incineration by

a licensed hazardous waste disposal company.[12][14] Never dispose of this chemical down

the drain or in regular trash.[12][13]

Regulatory Compliance: All disposal activities must adhere to local, state, and federal

regulations for hazardous waste.[12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://oehs.tulane.edu/sites/default/files/FLOW%20CHART%20Spill%20Response%20and%20Clean-Up%206.23.2023.pdf
https://ehs.cornell.edu/research-safety/chemical-safety/laboratory-safety-manual/chapter-5-emergency-preparation/54-1
https://ehs.cornell.edu/research-safety/chemical-safety/laboratory-safety-manual/chapter-5-emergency-preparation/54-1
https://ehs.msu.edu/lab-clinic/chem/hazardous-drugs/spill-protocol.html
https://ehs.msu.edu/lab-clinic/chem/hazardous-drugs/spill-protocol.html
https://www.benchchem.com/pdf/Essential_Guide_to_the_Safe_Disposal_of_4_Chlorophenyl_4_8_nitroquinolin_5_yl_piperazin_1_yl_methanone.pdf
https://oehs.tulane.edu/sites/default/files/FACT%20SHEET%20Hazardous%20Waste%20Disposal%206.27.2023.pdf
https://iwaste.epa.gov/rpts/eng_guidelinessafedisposal.pdf
https://www.benchchem.com/product/b085414#personal-protective-equipment-for-handling-4-piperidinoacetophenone
https://www.benchchem.com/product/b085414#personal-protective-equipment-for-handling-4-piperidinoacetophenone
https://www.benchchem.com/product/b085414#personal-protective-equipment-for-handling-4-piperidinoacetophenone
https://www.benchchem.com/product/b085414#personal-protective-equipment-for-handling-4-piperidinoacetophenone
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b085414?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085414?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

